Cas no 13450-92-5 (Germanium tetrabromide)

• Product Name: Germanium tetrabromide
• CAS No: 13450-92-5
• MF: Br₄Ge
• MW: 392.255996704102
• MDL: MFCD00016115
• CID: 86953
• PubChem ID: 24863809
• Update Time: 2025-11-07

Germanium tetrabromide Chemical and Physical Properties

Names and Identifiers

• Germanium tetrabromide
• Germaniumbromide
• Germanium(IV) bromide
• tetrabromogermane
• tetrabromo-Germane
• tetrabromo-german
• tetrabromo-germaniu
• germyl bromide
• Germane,tetrabromo-
• germanium bromide
• germylbromide
• 99.999%(metalsbasis)
• GERMANIUM (IV) BROMIDE
• Germaniumtetrabromid
• 13450-92-5
• DTXSID2065468
• EINECS 236-612-1
• GeBr4
• Q4096871
• Germanium(IV) bromide (99.99+%-Ge) PURATREM
• MFCD00016115
• perbromogermane
• Germanium, tetrabromo-
• Germane, tetrabromo-
• VJHDVMPJLLGYBL-UHFFFAOYSA-N
• DTXCID0034223

• MDL： MFCD00016115
• Inchi： 1S/Br4Ge/c1-5(2,3)4
• InChI Key： VJHDVMPJLLGYBL-UHFFFAOYSA-N
• SMILES： Br[Ge](Br)(Br)Br

Computed Properties

• Exact Mass: 389.59500
• Monoisotopic Mass: 389.594529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals.
• Density: 3.13 g/mL at 25 °C(lit.)
• Melting Point: 26.1 °C (lit.)
• Boiling Point: 186.5 °C(lit.)
• Flash Point: 186.5°C
• Refractive Index: 1.6269
• Water Partition Coefficient: It reacts in water.
• Stability/Shelf Life: Stable. Incompatible with water, strong oxidizing agents.
• PSA: 0.00000
• LogP: 3.00160
• Solubility: Strong reaction in water
• Sensitiveness: Moisture Sensitive

Germanium tetrabromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26-S27-S36-S45
• RTECS：LY5220000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R14; R34; R37
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Germanium tetrabromide

Recent Advances in Germanium Tetrabromide (CAS 13450-92-5) Research: Applications and Innovations

Germanium tetrabromide (GeBr₄, CAS 13450-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications. This compound, a tetrahedral molecule composed of germanium and bromine, exhibits remarkable reactivity and stability under controlled conditions, making it a valuable candidate for various synthetic and material science applications. Recent studies have explored its role in organic synthesis, catalysis, and advanced material development, highlighting its versatility and potential for innovation in the pharmaceutical industry.

One of the key areas of focus in recent research is the use of Germanium tetrabromide as a catalyst or reagent in organic transformations. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including drug candidates. The study reported that GeBr₄ could act as a Lewis acid catalyst, enabling the formation of carbon-carbon bonds with high selectivity and yield. This finding opens new avenues for the development of more efficient and sustainable synthetic routes for pharmaceuticals.

In addition to its catalytic applications, Germanium tetrabromide has been investigated for its potential in material science. Researchers at the Massachusetts Institute of Technology (MIT) recently published a paper in Advanced Materials detailing the use of GeBr₄ in the fabrication of germanium-based nanomaterials. These materials exhibit unique optical and electronic properties, making them suitable for applications in photovoltaics, sensors, and even drug delivery systems. The study emphasized the compound's role as a precursor for high-purity germanium nanostructures, which could revolutionize the design of next-generation biomedical devices.

Another groundbreaking study, published in Chemical Communications in early 2024, explored the biological activity of Germanium tetrabromide derivatives. The research team synthesized a series of organogermanium compounds derived from GeBr₄ and evaluated their cytotoxic effects on cancer cell lines. Preliminary results indicated that certain derivatives exhibited selective toxicity toward cancer cells while sparing normal cells, suggesting potential applications in targeted cancer therapy. This study underscores the importance of further investigating the pharmacological properties of Germanium tetrabromide and its derivatives.

Despite these promising developments, challenges remain in the widespread adoption of Germanium tetrabromide in pharmaceutical and material applications. Issues such as its sensitivity to moisture and the need for specialized handling procedures pose practical limitations. However, ongoing research aims to address these challenges by developing more stable formulations and optimizing synthetic protocols. For instance, a recent patent application filed by a leading chemical company proposes a novel encapsulation technique to enhance the stability of GeBr₄ under ambient conditions, potentially broadening its industrial applicability.

In conclusion, Germanium tetrabromide (CAS 13450-92-5) represents a compound of growing interest in the chemical biology and pharmaceutical sectors. Its diverse applications—from catalysis to nanomaterials and potential therapeutic agents—highlight its versatility and promise for future innovations. As research continues to uncover new properties and applications, GeBr₄ is poised to play a pivotal role in advancing both scientific understanding and industrial practices. Future studies should focus on overcoming existing limitations and exploring novel derivatives to fully harness its potential.